Cas no 139389-99-4 (7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester)

7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester structure
139389-99-4 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester
CAS No:139389-99-4
MF:C15H10ClNO3
MW:287.697803020477
CID:1268939
Update Time:2024-08-03

7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester
    • Inchi: 1S/C15H10ClNO3/c1-19-15(18)11-3-2-4-12-13(11)20-14(17-12)9-5-7-10(16)8-6-9/h2-8H,1H3
    • InChI Key: VYUWGBFFQZTRNF-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(OC)=O)C=CC=C2N=C1C1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 287.035

Experimental Properties

  • Density: 1.340±0.06 g/cm3(Predicted)
  • Boiling Point: 391.5±22.0 °C(Predicted)
  • PSA: 52.33
  • pka: -1.19±0.30(Predicted)
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